Cas no 1261479-62-2 (5-(Difluoromethyl)-2-methoxyphenol)

• Product Name: 5-(Difluoromethyl)-2-methoxyphenol
• CAS No: 1261479-62-2
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 4985203
• PubChem ID: 83853627
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxyphenol
• 4-(Difluoromethyl)-2-hydroxyanisole

• Inchi： 1S/C8H8F2O2/c1-12-7-3-2-5(8(9)10)4-6(7)11/h2-4,8,11H,1H3
• InChI Key： GZVNUZOOSIANFI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)O)OC)F

Computed Properties

• Exact Mass: 174.04923582g/mol
• Monoisotopic Mass: 174.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-(Difluoromethyl)-2-methoxyphenol

5-(Difluoromethyl)-2-methoxyphenol: A Comprehensive Overview of CAS No. 1261479-62-2

5-(Difluoromethyl)-2-methoxyphenol (CAS No. 1261479-62-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a difluoromethyl group and a methoxy substituent on a phenolic ring. These functional groups contribute to its distinct chemical properties and reactivity, making it an important intermediate in the synthesis of more complex molecules.

The chemical formula of 5-(Difluoromethyl)-2-methoxyphenol is C₉H₉F₂O₂, and its molecular weight is approximately 183.16 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 70 to 73°C, and it has a boiling point of around 180°C at reduced pressure.

In the pharmaceutical industry, 5-(Difluoromethyl)-2-methoxyphenol has gained attention due to its potential as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of 5-(Difluoromethyl)-2-methoxyphenol that exhibited potent inhibitory activity against the enzyme cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain.

Beyond pharmaceuticals, 5-(Difluoromethyl)-2-methoxyphenol has found applications in the agrochemical industry. Its difluoromethyl group enhances the stability and bioavailability of agrochemicals, making it useful in the development of herbicides and fungicides. A recent study published in the Pest Management Science journal highlighted the effectiveness of a new herbicide containing 5-(Difluoromethyl)-2-methoxyphenol as a key component. The compound demonstrated high efficacy against various weed species while maintaining low toxicity to non-target organisms.

In materials science, 5-(Difluoromethyl)-2-methoxyphenol has been investigated for its potential use in the synthesis of advanced polymers and coatings. The presence of the difluoromethyl group imparts unique physical properties to these materials, such as improved thermal stability and reduced surface energy. A study published in the Polymer Chemistry journal in 2020 described the synthesis of a novel polymer containing 5-(Difluoromethyl)-2-methoxyphenol, which exhibited excellent thermal stability and low surface energy, making it suitable for use in high-performance coatings and adhesives.

The synthetic routes for producing 5-(Difluoromethyl)-2-methoxyphenol have been extensively studied. One common method involves the reaction of 4-fluoro-3-methoxybenzaldehyde with difluoromethylzinc chloride followed by reduction to form the phenol derivative. Another approach involves the direct fluorination of 4-chloro-3-methoxybenzaldehyde using selective fluorination reagents such as Selectfluor®. These methods offer high yields and good selectivity, making them suitable for large-scale production.

The safety profile of 5-(Difluoromethyl)-2-methoxyphenol has also been evaluated. While it is generally considered safe for industrial use, appropriate handling precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 5-(Difluoromethyl)-2-methoxyphenol (CAS No. 1261479-62-2) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.